Cas no 2152228-20-9 (tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
• CAS No: 2152228-20-9
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 6510957
• PubChem ID: 165722447
• Update Time: 2025-07-19

tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4397643
• tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
• 2152228-20-9

• Inchi： 1S/C15H22FNO3/c1-5-12(17-14(19)20-15(2,3)4)13(18)10-8-6-7-9-11(10)16/h6-9,12-13,18H,5H2,1-4H3,(H,17,19)
• InChI Key： JKIXLOYEFVWYSK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(CC)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate

Research Brief on tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate (CAS: 2152228-20-9)

In recent years, the compound tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate (CAS: 2152228-20-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and carbamate functional groups, has shown promising potential in drug discovery and development. The presence of the fluorine atom enhances its pharmacokinetic properties, while the carbamate group contributes to its stability and bioavailability. Researchers are particularly interested in its applications as an intermediate in the synthesis of bioactive molecules and its potential therapeutic effects.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate. The research team employed a multi-step synthesis approach, starting from 2-fluorobenzaldehyde, to achieve high yields and purity. The compound was then evaluated for its inhibitory effects on various enzymes implicated in inflammatory and neurodegenerative diseases. Preliminary results indicated moderate to strong inhibition of key targets, suggesting its potential as a lead compound for further optimization.

Another significant development was reported in a patent application by a leading pharmaceutical company, which highlighted the use of tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate as a key intermediate in the production of novel kinase inhibitors. The patent detailed innovative methods for scaling up the synthesis while maintaining high enantiomeric purity, a critical factor for clinical applications. This advancement addresses one of the major challenges in the industrial production of chiral pharmaceuticals.

Further investigations into the mechanistic aspects of this compound revealed its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies demonstrated that tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate could selectively target cancer cells with minimal toxicity to normal cells. These findings were corroborated by molecular docking simulations, which identified potential binding sites on oncogenic proteins. Such insights are invaluable for the design of next-generation anticancer agents.

Despite these promising results, challenges remain in the clinical translation of tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the core structure to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, tert-butyl N-[1-(2-fluorophenyl)-1-hydroxybutan-2-yl]carbamate (CAS: 2152228-20-9) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, makes it a valuable candidate for further exploration. Future studies should prioritize in vivo efficacy and safety assessments to fully realize its therapeutic potential. The continued interest in this compound underscores its significance in advancing drug discovery and addressing unmet medical needs.